(4-(azepan-1-ylsulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)(2,4-dimethoxyphenyl)methanone

• IUPAC Name: [4-(azepan-1-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H27N3O5S/c1-14-19(29(25,26)22-11-7-5-6-8-12-22)15(2)23(21-14)20(24)17-10-9-16(27-3)13-18(17)28-4/h9-10,13H,5-8,11-12H2,1-4H3
• InChI Key: ZYCIVLDXCGZLAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=C(C=C(C=C2)OC)OC)C)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C20H27N3O5S
• Molecular Weight: 421.5 g/mol

Description

(4-(azepan-1-ylsulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)(2,4-dimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C20H27N3O5S and its molecular weight is 421.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Agents

• Novel Pyrazole Derivatives as Potential Antimicrobial and Anticancer Agents : A series of pyrazole derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity. Among these compounds, some exhibited higher anticancer activity than the reference drug doxorubicin, along with good to excellent antimicrobial activity, highlighting their potential as dual-function therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

CNS Depressants and Anticonvulsants

• Novel Central Nervous System Depressants : Research into pyrazole derivatives also extends into CNS depressant activity, with some compounds showing potential as anticonvulsants and even antipsychotic effects. This includes the identification of compounds with favorable anticonvulsant depression ratios and potent CNS depressant activity without impairing motor functioning (Butler, Wise, & Dewald, 1984).

Antibacterial and Antioxidant Activities

• Synthesis and Biological Evaluation of Pyrazoline Derivatives : New pyrazoline derivatives have been synthesized and shown to exhibit potent antibacterial activity and significant in vivo anti-inflammatory activity. These findings suggest the potential of pyrazoline derivatives as molecular templates for developing new anti-inflammatory and antibacterial agents (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).

Anti-Tumor Agents

• Anti-Tumor Activity of Benzofuran Derivatives : The synthesis of benzofuran derivatives, structurally related to the compound of interest, demonstrates selective cytotoxicity against tumorigenic cell lines, offering insights into the design of new anticancer agents with improved stability and efficacy in the human body (Hayakawa et al., 2004).